3-Hydroxyolean-12-en-28-oic acid

• IUPAC Name: 10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• InChI: InChI=1S/C30H48O3/c1-25(2)14-16-30(24(32)33)17-15-28(6)19(20(30)18-25)8-9-22-27(5)12-11-23(31)26(3,4)21(27)10-13-29(22,28)7/h8,20-23,31H,9-18H2,1-7H3,(H,32,33)
• InChI Key: MIJYXULNPSFWEK-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C2C1)C)C(=O)O)C
• Molecular Formula: C30H48O3
• DSSTOX Substance ID: DTXSID30862072
• Molecular Weight: 456.7 g/mol
• CAS RN: 508-02-1

Description

3-Hydroxyolean-12-en-28-oic acid, also known as oleanolic acid, is a pentacyclic triterpenoid compound that is widely present throughout the plant kingdom. It exists in nature as a free acid or as a precursor of triterpene saponins, where it can be attached to one or more sugar chains.

Molecular Structure Analysis

The molecular formula of 3-Hydroxyolean-12-en-28-oic acid is C30H48O3. It has an average mass of 456.700 Da and a mono-isotopic mass of 456.360352 Da.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-Hydroxyolean-12-en-28-oic acid include a density of 1.1±0.1 g/cm3, a boiling point of 553.5±50.0 °C at 760 mmHg, and a flash point of 302.6±26.6 °C. It has 3 hydrogen bond acceptors, 2 hydrogen bond donors, and 1 freely rotating bond. The compound has a polar surface area of 58 Å2 and a molar volume of 414.9±5.0 cm3.

Scientific Research Applications

• Cancer Prevention and Therapy : "3-Hydroxyolean-12-en-28-oic acid", also known as Oleanolic acid (OA), and its derivatives modulate multiple signaling pathways in tumor cells. They exhibit potent antiangiogenic and antitumor activities, and are being evaluated in phase I studies for cancer patients (Shanmugam et al., 2014).

• Cosmetic Applications : Isolated from Fragraea fragrans fruits, "3-Hydroxyolean-12-en-28-oic acid" demonstrates activities like anti-tumor, anti-inflammation, anti-microbial, and anti-fungal, along with ultraviolet photo-protective effects, making it a useful cosmetic ingredient (Basir & Julinar, 2012).

• Pharmacological Effects : Studies on derivatives of "3-Hydroxyolean-12-en-28-oic acid" reveal their pharmacological efficacy, including hepatoprotective, anti-inflammatory, antioxidant, and anticancer activities. These findings indicate the compound's importance in various studies and its potential application in synthetic derivatives (Pollier & Goossens, 2012).

• Anti-Osteoclastogenic Effects : Certain derivatives of "3-Hydroxyolean-12-en-28-oic acid" inhibit osteoclast formation, both in vitro and in vivo, by suppressing RANKL-mediated signaling pathways. This indicates their potential as lead compounds for treating osteolytic bone diseases (Seo et al., 2020).

• Antiproliferative Activity : Triterpenoids isolated from apple peels, including derivatives of "3-Hydroxyolean-12-en-28-oic acid", exhibit significant antiproliferative activity against various human cancer cell lines, suggesting their role in the anticancer activities of whole apples (He & Liu, 2007).

Future Directions

3-Hydroxyolean-12-en-28-oic acid and its derivatives have several promising pharmacological activities, such as hepatoprotective, anti-inflammatory, antioxidant, or anticancer activities. With the recent elucidation of its biosynthesis and the impending commercialization of the first oleanolic acid derivative drug, this compound is expected to maintain an important position in various research fields.